7-[(3,5-dimethylbenzyl)oxy]-3,4-dimethyl-2H-chromen-2-one

• IUPAC Name: 7-[(3,5-dimethylphenyl)methoxy]-3,4-dimethylchromen-2-one
• InChI: InChI=1S/C20H20O3/c1-12-7-13(2)9-16(8-12)11-22-17-5-6-18-14(3)15(4)20(21)23-19(18)10-17/h5-10H,11H2,1-4H3
• InChI Key: BMLJQMRUOQMUOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)COC2=CC3=C(C=C2)C(=C(C(=O)O3)C)C)C
• Molecular Formula: C20H20O3
• Molecular Weight: 308.4 g/mol

Description

7-[(3,5-dimethylbenzyl)oxy]-3,4-dimethyl-2H-chromen-2-one, commonly known as DMDBO, is a synthetic compound with potential applications in scientific research. DMDBO belongs to the class of coumarin derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of DMDBO is not yet fully understood. However, studies have suggested that DMDBO may exert its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. DMDBO has also been reported to interact with certain receptors, including the estrogen receptor.
Biochemical and Physiological Effects:
DMDBO has been shown to exhibit various biochemical and physiological effects. For instance, DMDBO has been reported to inhibit the production of reactive oxygen species, which are involved in oxidative stress and inflammation. DMDBO has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DMDBO has been reported to modulate the expression of certain genes involved in various biological processes.

Advantages and Limitations for Lab Experiments

DMDBO has several advantages for lab experiments. For instance, DMDBO is relatively easy to synthesize and purify, making it readily available for research purposes. DMDBO also exhibits a high degree of stability, which allows for accurate and reproducible results. However, DMDBO also has some limitations for lab experiments. For instance, DMDBO may exhibit low solubility in certain solvents, which may limit its use in certain assays. Additionally, DMDBO may exhibit low bioavailability, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for DMDBO research. For instance, further studies are needed to elucidate the mechanism of action of DMDBO and to identify its molecular targets. Additionally, further studies are needed to explore the potential therapeutic applications of DMDBO, particularly in the treatment of cancer and neurodegenerative diseases. Finally, further studies are needed to optimize the synthesis and purification methods of DMDBO, in order to improve its yield and purity.

Synthesis Methods

DMDBO can be synthesized using various methods, including the Knoevenagel condensation reaction, which involves the reaction of 3,4-dimethylcoumarin with 3,5-dimethylbenzaldehyde in the presence of a base catalyst. The reaction yields DMDBO as a yellow crystalline solid with a high yield and purity.

Scientific Research Applications

DMDBO has potential applications in scientific research, particularly in the field of medicinal chemistry. Studies have shown that DMDBO exhibits various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. DMDBO has also been reported to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in Alzheimer's disease.